Cas no 1806629-02-6 (Ethyl 3-formyl-5-(3-oxopropyl)benzoate)

• Product Name: Ethyl 3-formyl-5-(3-oxopropyl)benzoate
• CAS No: 1806629-02-6
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 4794892
• Update Time: 2025-05-27

Ethyl 3-formyl-5-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-formyl-5-(3-oxopropyl)benzoate

• Inchi： 1S/C13H14O4/c1-2-17-13(16)12-7-10(4-3-5-14)6-11(8-12)9-15/h5-9H,2-4H2,1H3
• InChI Key： WZRAPASWJHBBAP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C=O)=CC(=C1)CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 275
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-formyl-5-(3-oxopropyl)benzoate

Research Briefing on Ethyl 3-formyl-5-(3-oxopropyl)benzoate (CAS: 1806629-02-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-formyl-5-(3-oxopropyl)benzoate (CAS: 1806629-02-6) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential in drug discovery, owing to its unique chemical structure that allows for versatile modifications. This research briefing consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and applications in pharmaceutical research.

The compound has garnered attention due to its role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of benzofuran derivatives, which exhibit promising anti-inflammatory and anticancer properties. The study utilized Ethyl 3-formyl-5-(3-oxopropyl)benzoate as a starting material, achieving a high yield of the target molecules through a series of optimized reactions.

In addition to its synthetic applications, recent research has explored the biological activity of Ethyl 3-formyl-5-(3-oxopropyl)benzoate itself. A preprint on bioRxiv (2024) reported its moderate inhibitory effects on certain enzymes involved in metabolic pathways, suggesting potential as a lead compound for metabolic disorder therapeutics. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

Another significant development is the use of this compound in the development of fluorescent probes. A team at the University of Cambridge (2024) functionalized Ethyl 3-formyl-5-(3-oxopropyl)benzoate to create a probe capable of detecting reactive oxygen species (ROS) in cellular environments. This application underscores its versatility beyond traditional drug discovery, extending into diagnostic tools and imaging agents.

Despite these advancements, challenges remain in the large-scale production and purification of Ethyl 3-formyl-5-(3-oxopropyl)benzoate. A recent industry report by Chemical & Engineering News (2024) highlighted the need for more cost-effective and environmentally friendly synthesis routes to meet the growing demand in pharmaceutical manufacturing. Innovations in catalytic processes and green chemistry are expected to address these issues in the near future.

In conclusion, Ethyl 3-formyl-5-(3-oxopropyl)benzoate (CAS: 1806629-02-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule positions it as a valuable asset in the development of new therapies and diagnostic tools. Ongoing research and technological advancements are likely to further expand its applications and improve its accessibility for the scientific community.